Cas no 110731-17-4 (11,13-Octadecadienoic acid, (11Z,13E)-)

11,13-Octadecadienoic acid, (11Z,13E)- structure
110731-17-4 structure
Product Name:11,13-Octadecadienoic acid, (11Z,13E)-
CAS No:110731-17-4
MF:C18H32O2
MW:280.445486068726
CID:1194773
Update Time:2024-08-04

11,13-Octadecadienoic acid, (11Z,13E)- Chemical and Physical Properties

Names and Identifiers

    • 11,13-Octadecadienoic acid, (11Z,13E)-
    • octadeca-11,13-dienoic acid
    • Inchi: 1S/C18H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h5-8H,2-4,9-17H2,1H3,(H,19,20)/b6-5+,8-7-
    • InChI Key: JGFMXQLVWUGIPI-MDAAKZFYSA-N
    • SMILES: C(O)(=O)CCCCCCCCC/C=C\C=C\CCCC

Computed Properties

  • Exact Mass: 280.24
  • Monoisotopic Mass: 280.24
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 14
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • XLogP3: 6.8
  • Topological Polar Surface Area: 37.3A^2

Experimental Properties

  • Density: 0.911±0.06 g/cm3(Predicted)
  • Boiling Point: 407.5±14.0 °C(Predicted)
  • LogP: 5.88450
  • pka: 4.78±0.10(Predicted)

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